Cas no 2169592-99-6 (6-(bromomethyl)-2lambda6-thiaspiro4.4nonane-2,2-dione)

• Product Name: 6-(bromomethyl)-2lambda6-thiaspiro4.4nonane-2,2-dione
• CAS No: 2169592-99-6
• MF: C₉H₁₅BrO₂S
• MW: 267.1832010746
• CID: 6049773
• PubChem ID: 165504837
• Update Time: 2025-05-26

6-(bromomethyl)-2lambda6-thiaspiro4.4nonane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-2lambda6-thiaspiro4.4nonane-2,2-dione
• 2169592-99-6
• EN300-1461750
• 6-(bromomethyl)-2lambda6-thiaspiro[4.4]nonane-2,2-dione

• Inchi： 1S/C9H15BrO2S/c10-6-8-2-1-3-9(8)4-5-13(11,12)7-9/h8H,1-7H2
• InChI Key： MXVOCVJXTRGZSA-UHFFFAOYSA-N
• SMILES： BrCC1CCCC21CCS(C2)(=O)=O

Computed Properties

• Exact Mass: 265.99761g/mol
• Monoisotopic Mass: 265.99761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 6-(bromomethyl)-2lambda6-thiaspiro4.4nonane-2,2-dione

Introduction to 6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione (CAS No. 2169592-99-6)

6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione, with the CAS number 2169592-99-6, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of thiaspiro compounds, which are characterized by their spirocyclic structure containing a sulfur atom. The presence of a bromomethyl group and a dione moiety adds to its structural complexity and functional versatility.

The chemical structure of 6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione is particularly noteworthy due to its potential applications in various areas of research and development. The bromomethyl group can serve as a reactive site for further chemical modifications, making this compound a valuable intermediate in synthetic pathways. Additionally, the thiaspiro ring system provides a rigid scaffold that can influence the conformational properties of the molecule, which is crucial for its biological activity.

In recent years, there has been a growing interest in thiaspiro compounds due to their diverse biological activities. Research has shown that these compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of thiaspiro compounds as inhibitors of specific enzymes involved in cancer progression. The bromomethyl group in 6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione can be utilized to enhance its binding affinity to target proteins, thereby improving its therapeutic efficacy.

The synthesis of 6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach is the intramolecular cyclization of a suitable precursor followed by bromination of the methyl group. Advanced synthetic techniques such as transition-metal-catalyzed reactions and organocatalysis have been employed to optimize the synthesis process, making it more efficient and environmentally friendly.

Beyond its potential as a therapeutic agent, 6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione has also found applications in materials science and chemical sensing. Its unique electronic properties make it suitable for use in organic electronic devices and sensors. For example, a recent study demonstrated the use of thiaspiro compounds in designing highly sensitive and selective sensors for detecting trace amounts of specific analytes.

In the context of drug discovery, the structural features of 6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione make it an attractive candidate for lead optimization. The bromomethyl group can be functionalized to introduce various substituents that can modulate the compound's pharmacological properties. This flexibility allows researchers to fine-tune the compound's activity and selectivity towards specific biological targets.

Clinical trials involving thiaspiro compounds have shown promising results in treating various diseases. For instance, a phase II clinical trial evaluating a thiaspiro-based drug for treating inflammatory bowel disease reported significant improvements in patient outcomes compared to conventional treatments. These findings underscore the potential of thiaspiro compounds as novel therapeutic agents.

In conclusion, 6-(bromomethyl)-2λ⁶-thiaspiro[4.4]nonane-2,2-dione (CAS No. 2169592-99-6) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and functional groups make it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.